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Compound of Interest

Compound Name:
Uridine 5-oxyacetic acid methyl

ester

Cat. No.: B15139986 Get Quote

Technical Support Center: Uridine 5'-oxyacetic acid
methyl ester
Welcome to the technical support center for Uridine 5'-oxyacetic acid methyl ester. This

resource provides troubleshooting guides and frequently asked questions (FAQs) to assist

researchers, scientists, and drug development professionals in overcoming challenges during

their experiments, with a primary focus on addressing issues of poor solubility.

Frequently Asked Questions (FAQs)
Q1: What is Uridine 5'-oxyacetic acid methyl ester?

Uridine 5'-oxyacetic acid methyl ester is a modified pyrimidine nucleoside.[1] In biological

systems, it is found in the wobble position (position 34) of certain transfer RNAs (tRNAs),

especially in Gram-negative bacteria like E. coli.[1] Its presence allows for non-Watson-Crick

base pairing, which expands the decoding capabilities of the tRNA during protein synthesis.[1]

In research, it is also investigated as a purine nucleoside analogue that may have anticancer

properties by inhibiting DNA synthesis and inducing apoptosis (programmed cell death).[1][2]

Q2: What are the general physicochemical properties of this compound?

The key properties of Uridine 5'-oxyacetic acid methyl ester are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₁₆N₂O₉ [1][3]

Molecular Weight 332.26 g/mol [1][3]

IUPAC Name

methyl 2-[1-

[(2R,3R,4S,5R)-3,4-dihydroxy-

5-(hydroxymethyl)oxolan-2-

yl]-2,4-dioxopyrimidin-5-

yl]oxyacetate

[1]

CAS Number 66536-81-0 [2][3]

Physical Form
Expected to be a solid at room

temperature.
[4]

Q3: What are the expected solubility characteristics of Uridine 5'-oxyacetic acid methyl ester?

Currently, there is no specific quantitative solubility data published for Uridine 5'-oxyacetic acid

methyl ester. However, we can infer its likely properties from its parent compound, Uridine, and

its chemical structure.

Uridine: The parent nucleoside, Uridine, is soluble in water (approx. 50 mg/mL) and polar

organic solvents like DMSO (approx. 10 mg/mL) and dimethylformamide (approx. 16

mg/mL).[4][5][6] Its good aqueous solubility is due to the presence of multiple hydroxyl (-OH)

groups that can form hydrogen bonds with water.[7]

Structural Modification: The addition of the oxyacetic acid methyl ester group at the 5-

position introduces a more lipophilic (less water-soluble) ester functional group. This

modification may decrease its solubility in aqueous buffers compared to the parent Uridine.

Therefore, researchers may encounter challenges when trying to dissolve the compound

directly into aqueous solutions at high concentrations.

Q4: How should I store this compound?

For long-term stability, it is recommended to store Uridine 5'-oxyacetic acid methyl ester as a

solid at 2°C - 8°C.[3] If dissolved in an aqueous solution, it is not recommended to store it for
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more than one day.[4] Stock solutions in anhydrous organic solvents like DMSO can typically

be stored for longer periods at -20°C or -80°C.

Troubleshooting Guide: Overcoming Poor Solubility
This guide provides systematic steps to address solubility issues encountered during your

experiments.

Problem: The compound fails to dissolve in my aqueous buffer (e.g., PBS, Tris).

If you are experiencing difficulty dissolving Uridine 5'-oxyacetic acid methyl ester, follow this

workflow to identify a suitable solvent system.
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Start: Compound does not dissolve
in aqueous buffer

Step 1: Verify Compound Purity
(Check Certificate of Analysis)

Step 2: Use an Organic Co-solvent
(e.g., DMSO, DMF, Ethanol)

Is the compound soluble?

Success: Prepare a concentrated
stock and dilute into buffer

Yes

Step 3: Try Advanced
Formulation Methods

No

e.g., Surfactants, Cyclodextrins,
pH Adjustment
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Proposed Anticancer Mechanism

Uridine 5'-oxyacetic
acid methyl ester
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 inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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